Cas no 1021258-51-4 (5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]-4H-pyran-2-carboxamide)

• Product Name: 5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]-4H-pyran-2-carboxamide
• CAS No: 1021258-51-4
• MF: C₂₁H₂₀N₂O₇S
• MW: 444.457704544067
• CID: 6450316
• PubChem ID: 42317359
• Update Time: 2025-06-14

5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]-4H-pyran-2-carboxamide
• 1021258-51-4
• AKOS024505262
• 5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]pyran-2-carboxamide
• VU0640625-1
• F5286-0552
• 5-((3-methoxybenzyl)oxy)-4-oxo-N-(4-sulfamoylbenzyl)-4H-pyran-2-carboxamide

• Inchi： 1S/C21H20N2O7S/c1-28-16-4-2-3-15(9-16)12-29-20-13-30-19(10-18(20)24)21(25)23-11-14-5-7-17(8-6-14)31(22,26)27/h2-10,13H,11-12H2,1H3,(H,23,25)(H2,22,26,27)
• InChI Key： MGUGFDMVBZZEHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CNC(C1=CC(C(=CO1)OCC1C=CC=C(C=1)OC)=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 444.09912215g/mol
• Monoisotopic Mass: 444.09912215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 142Ų

Additional information on 5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]-4H-pyran-2-carboxamide

Comprehensive Overview of 5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]-4H-pyran-2-carboxamide (CAS No. 1021258-51-4)

5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]-4H-pyran-2-carboxamide (CAS No. 1021258-51-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyran-2-carboxamide derivatives, which are known for their diverse biological activities. The presence of a 3-methoxyphenyl and 4-sulfamoylphenyl moiety in its structure enhances its interaction with biological targets, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. Researchers have explored 5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]-4H-pyran-2-carboxamide for its potential role in modulating key signaling pathways, particularly those involved in inflammation and metabolic disorders. Its sulfamoyl group is particularly noteworthy, as it is often associated with enhanced solubility and bioavailability, critical factors in drug design.

The compound's CAS No. 1021258-51-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Users often inquire about its synthesis methods, physicochemical properties, and biological activity. For instance, questions like "How to synthesize 5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]-4H-pyran-2-carboxamide?" or "What are the applications of CAS 1021258-51-4 in drug development?" highlight the compound's growing prominence. These queries align with broader trends in computational chemistry and structure-activity relationship (SAR) studies, which are pivotal in modern drug discovery.

From a chemical perspective, the pyran-2-carboxamide scaffold of this compound offers versatility for structural modifications, enabling researchers to fine-tune its properties for specific applications. The methoxy and sulfamoyl substituents contribute to its electronic and steric profile, influencing its binding affinity to target proteins. Such features are particularly valuable in the design of selective inhibitors for enzymes like kinases or proteases, which are often implicated in diseases such as cancer and diabetes.

In the context of green chemistry and sustainable drug development, 5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]-4H-pyran-2-carboxamide has also been evaluated for its environmental impact and synthetic efficiency. Researchers are increasingly focusing on atom-economical routes and catalytic processes to produce such compounds, addressing concerns about waste reduction and energy consumption. This aligns with the broader shift toward eco-friendly pharmaceuticals, a topic gaining traction among both scientists and the general public.

Another area of interest is the compound's potential in combination therapies. With the rise of multidrug-resistant pathogens and complex chronic diseases, the need for synergistic drug combinations has never been greater. Preliminary studies suggest that CAS No. 1021258-51-4 may enhance the efficacy of existing drugs when used in tandem, though further clinical validation is required. This aligns with current searches for "novel adjuvant therapies" and "drug synergy mechanisms," reflecting the compound's potential in addressing unmet medical needs.

In summary, 5-[(3-methoxyphenyl)methoxy]-4-oxo-N-[(4-sulfamoylphenyl)methyl]-4H-pyran-2-carboxamide (CAS No. 1021258-51-4) represents a promising candidate in the realm of medicinal chemistry. Its structural complexity, coupled with its potential therapeutic applications, makes it a focal point for ongoing research. As the scientific community continues to explore its properties and applications, this compound is likely to remain a subject of interest in the fields of drug discovery, biochemical research, and pharmaceutical innovation.